Cas no 676343-47-8 (2-Pyridinecarboxamide, 6-fluoro-N-methoxy-N-methyl-)

2-Pyridinecarboxamide, 6-fluoro-N-methoxy-N-methyl- structure
676343-47-8 structure
Product Name:2-Pyridinecarboxamide, 6-fluoro-N-methoxy-N-methyl-
CAS No:676343-47-8
MF:C8H9FN2O2
MW:184.167665243149
CID:1720030
PubChem ID:59700620
Update Time:2025-04-21

2-Pyridinecarboxamide, 6-fluoro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 6-fluoro-N-methoxy-N-methyl-
    • 6-fluoro-N-methoxy-N-methylpicolinamide
    • 6-fluoro-N-methyl-N-methoxy-pyridine-2-carboxamide
    • 676343-47-8
    • SCHEMBL307224
    • AKOS017515890
    • OSMYOADKQWQBQT-UHFFFAOYSA-N
    • 6-Fluoro-pyridine-2-carboxylic acid methoxy-methyl-amide
    • DA-36144
    • 6-Fluoro-N-methyl-N-(methyloxy)-2-pyridinecarboxamide
    • Inchi: 1S/C8H9FN2O2/c1-11(13-2)8(12)6-4-3-5-7(9)10-6/h3-5H,1-2H3
    • InChI Key: OSMYOADKQWQBQT-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(N(C)OC)=O)=N1

Computed Properties

  • Exact Mass: 184.06500
  • Monoisotopic Mass: 184.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.43000
  • LogP: 0.85410
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